Cas no 789631-88-5 (1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-)

• Product Name: 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
• CAS No: 789631-88-5
• MF: C₁₀H₉FO
• MW: 164.176266431808
• CID: 554999
• Update Time: 2024-01-30

1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-, (1S)-
• (S)-(-)-5-Fluoroindane-1-carboxaldehyde
• 1H-Indene-1-carboxaldehyde,5-fluoro-2,3-dihydro-,(1S)-(9CI)
• 1H-Indene-1-carboxaldehyde, 5-fluoro-2,3-dihydro-, (1S)-
• (S)-5-Fluoro-2,3-dihydro-1H-indene-1-carboxaldehyde

• Inchi： 1S/C10H9FO/c11-9-3-4-10-7(5-9)1-2-8(10)6-12/h3-6,8H,1-2H2/t8-/m1/s1
• InChI Key： VWJXECQACJGFMY-MRVPVSSYSA-N
• SMILES： [C@@H]1(C=O)C2=C(C=C(F)C=C2)CC1

Computed Properties

• Exact Mass: 164.064
• Monoisotopic Mass: 164.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Density: 1.269±0.06 g/cm3(Predicted)
• Boiling Point: 245.0±40.0 °C(Predicted)